Cas no 1804384-87-9 (2,6-Bis(trifluoromethyl)-4-nitrobenzamide)

• Product Name: 2,6-Bis(trifluoromethyl)-4-nitrobenzamide
• CAS No: 1804384-87-9
• MF: C₉H₄F₆N₂O₃
• MW: 302.130083084106
• CID: 4959993
• Update Time: 2025-05-21

2,6-Bis(trifluoromethyl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-nitrobenzamide

• Inchi： 1S/C9H4F6N2O3/c10-8(11,12)4-1-3(17(19)20)2-5(9(13,14)15)6(4)7(16)18/h1-2H,(H2,16,18)
• InChI Key： FUXLATXAFHIHLX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(F)(F)F)C=1C(N)=O)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 378
• XLogP3: 2.4
• Topological Polar Surface Area: 88.9

Additional information on 2,6-Bis(trifluoromethyl)-4-nitrobenzamide

2,6-Bis(trifluoromethyl)-4-nitrobenzamide: A Comprehensive Overview

The compound 2,6-Bis(trifluoromethyl)-4-nitrobenzamide, identified by the CAS number 1804384-87-9, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with two trifluoromethyl groups at the 2 and 6 positions and a nitro group at the 4 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it valuable for research and industrial applications.

Recent studies have highlighted the importance of 2,6-Bis(trifluoromethyl)-4-nitrobenzamide in the field of materials science, particularly in the development of advanced materials with tailored electronic properties. The trifluoromethyl groups are known for their electron-withdrawing effects, which enhance the stability and reactivity of the molecule. This makes it an ideal candidate for use in organic electronics, where such properties are crucial for device performance. For instance, researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), where its electronic characteristics can significantly influence device efficiency and longevity.

In addition to its electronic properties, 2,6-Bis(trifluoromethyl)-4-nitrobenzamide has also gained attention in medicinal chemistry. The nitro group at the 4 position is a well-known functional group with potential bioactivity, making this compound a promising lead for drug discovery. Recent studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The trifluoromethyl groups further enhance its pharmacokinetic properties, making it a viable candidate for further preclinical testing.

The synthesis of 2,6-Bis(trifluoromethyl)-4-nitrobenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzene ring with appropriate substituents and subsequent amidation to introduce the benzamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of both academic and industrial applications.

The physical properties of 2,6-Bis(trifluoromethyl)-4-nitrobenzamide have been extensively studied to understand its behavior under various conditions. Its melting point, solubility, and thermal stability are critical parameters that determine its suitability for different applications. Recent thermogravimetric analysis (TGA) studies have revealed that the compound exhibits excellent thermal stability up to 300°C, making it suitable for high-temperature applications in materials science.

In terms of environmental impact, researchers have investigated the biodegradability and toxicity of 2,6-Bis(trifluoromethyl)-4-nitrobenzamide. Initial findings suggest that it has low toxicity towards aquatic organisms, which is a positive indicator for its safe use in industrial settings. However, further studies are required to fully assess its environmental footprint and ensure sustainable practices during its production and application.

In conclusion, 2,6-Bis(trifluoromethyl)-4-nitrobenzamide, CAS No. 1804384-87-9, is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in materials science, medicinal chemistry, and beyond. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial advancements.